3-(butylsulfanyl)-5'-chloro-2'-oxo-1',3',6,7-tetrahydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine-6-spiro-3-(2'H)-indole
3-(butylsulfanyl)-5'-chloro-2'-oxo-1',3',6,7-tetrahydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine-6-spiro-3-(2'H)-indole
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0940853
InChI:
InChI=1S/C21H18ClN5O2S/c1-2-3-10-30-20-24-18-17(26-27-20)13-6-4-5-7-15(13)25-21(29-18)14-11-12(22)8-9-16(14)23-19(21)28/h4-9,11,25H,2-3,10H2,1H3,(H,23,28)
SMILES:
CCCCSC1=NC2=C(C3=CC=CC=C3NC4(O2)C5=C(C=CC(=C5)Cl)NC4=O)N=N1
Molecular Formula:
C21H18ClN5O2S
Molecular Weight:
439.9 g/mol
3-(butylsulfanyl)-5'-chloro-2'-oxo-1',3',6,7-tetrahydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine-6-spiro-3-(2'H)-indole
CAS No.:
Cat. No.: VC0940853
Molecular Formula: C21H18ClN5O2S
Molecular Weight: 439.9 g/mol
* For research use only. Not for human or veterinary use.
![3-(butylsulfanyl)-5'-chloro-2'-oxo-1',3',6,7-tetrahydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine-6-spiro-3-(2'H)-indole -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H18ClN5O2S |
|---|---|
| Molecular Weight | 439.9 g/mol |
| IUPAC Name | 3//'-butylsulfanyl-5-chlorospiro[1H-indole-3,6//'-7H-[1,2,4]triazino[5,6-d][3,1]benzoxazepine]-2-one |
| Standard InChI | InChI=1S/C21H18ClN5O2S/c1-2-3-10-30-20-24-18-17(26-27-20)13-6-4-5-7-15(13)25-21(29-18)14-11-12(22)8-9-16(14)23-19(21)28/h4-9,11,25H,2-3,10H2,1H3,(H,23,28) |
| Standard InChI Key | LFFKVPPTDCYJOO-UHFFFAOYSA-N |
| SMILES | CCCCSC1=NC2=C(C3=CC=CC=C3NC4(O2)C5=C(C=CC(=C5)Cl)NC4=O)N=N1 |
| Canonical SMILES | CCCCSC1=NC2=C(C3=CC=CC=C3NC4(O2)C5=C(C=CC(=C5)Cl)NC4=O)N=N1 |
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